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Compound of Interest

Compound Name: Chloropentafluoroethane

cat. No.: B1202741

An In-depth Technical Guide to the Safety of Chloropentafluoroethane (CFC-115)

Introduction

Chloropentafluoroethane, also known as CFC-115 or R-115, is a chlorofluorocarbon with the
chemical formula C2CIF5.[1] Historically, it was utilized as a refrigerant and a propellant in
aerosol applications.[1][2] However, due to its significant ozone-depleting potential and its
nature as a potent greenhouse gas, its production and consumption have been regulated under
the Montreal Protocol since January 1, 1996.[1][3] This guide provides a comprehensive
overview of the safety data for chloropentafluoroethane, compiled for researchers, scientists,
and professionals in drug development who may encounter this substance in legacy systems
or specialized applications.

Physical and Chemical Properties

Chloropentafluoroethane is a colorless, non-combustible gas with a faint, ether-like odor.[4]
[5] It is typically shipped as a liquefied gas under its own vapor pressure.[4] The physical and
chemical characteristics are essential for understanding its behavior under various laboratory
and industrial conditions.
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Property

Value

Molecular Formula

C2CIF5

Molar Mass 154.466 g/mol [1][6]
Boiling Point -39.1 °C to -38 °F at 760 mmHg[1][4][7]
Melting Point -106 °C to -99 °C[1][4]1[8]

Vapor Pressure

7.9 atm at 70°F (21°C)[1][7]

Vapor Density

5.33 to 5.55 (Air = 1)[8]

Density (liquid)

1.568 g/cm3[7]

Solubility in Water

0.006% at 77°F (59 mg/L)[1][7]

Flash Point

70°C to 70.4°C[1][7][9]

logP (o/w)

2.47 (estimated)[3][7]

lonization Potential

12.96 eV

Hazard Identification and GHS Classification

Chloropentafluoroethane is classified as hazardous under the Globally Harmonized System

(GHS). The primary hazards are associated with its state as a liquefied gas and its effects upon

inhalation at high concentrations.
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Hazard Class GHS Category Hazard Statement

H280: Contains gas under
Gases under pressure Liguefied gas pressure; may explode if
heated[10]

H315: Causes skin

Skin corrosion/irritation Category 2 S
irritation[10]

Serious eye damage/eye H319: Causes serious eye

L Category 2A L

irritation irritation[10]

Specific target organ toxicity — H335: May cause respiratory
i Category 3 o

Single exposure irritation[10]

Specific target organ toxicity — H336: May cause drowsiness
) Category 3 o

Single exposure or dizziness[10]

H420: Harms public health and

the environment by destroying
Hazardous to the ozone layer Category 1 )

ozone in the upper

atmosphere[10]

Precautionary Statements (GHS US):[10]

e P261: Avoid breathing fumes, gas, mist, spray, vapors.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: If on skin: Wash with plenty of soap and water.

e P304+P340: If inhaled: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Toxicology and Health Effects
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Exposure to chloropentafluoroethane can occur through inhalation or direct contact with the
liquid. The vapor is heavier than air and can accumulate in low-lying areas, displacing oxygen

and posing a risk of asphyxiation.[7]
Routes of Exposure and Effects:

 Inhalation: High concentrations can displace oxygen, leading to dizziness, lightheadedness,
incoordination, narcosis, and asphyxiation.[2][5] It may also cause respiratory irritation,
coughing, and shortness of breath.[2] Exposure can affect the heart, causing irregular

heartbeat (cardiac arrhythmias).[2][5]

» Skin Contact: Direct contact with the rapidly evaporating liquid can cause frostbite and skin
irritation.[2][10]

o Eye Contact: Contact with the liquefied gas may cause frostbite and severe, potentially

permanent eye injury.[10]

Toxicity Endpoint Result

Skin corrosion/irritation Causes skin irritation[10]
Serious eye damage/irritation Causes serious eye irritation[10]
Respiratory or skin sensitization Not classified[10]

Germ cell mutagenicity Not classified[10]
Carcinogenicity Not classified[10]

Reproductive toxicity Not classified[10]

May cause respiratory irritation, drowsiness, or

STOT-single exposure o
dizziness[10]

STOT-repeated exposure Not classified[10]

Occupational Exposure Limits

To ensure worker safety, several regulatory bodies have established occupational exposure
limits (OELS) for chloropentafluoroethane.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1202741?utm_src=pdf-body
https://www.chemicalbook.com/msds/chloropentafluoroethane.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0398.pdf
https://www.cdc.gov/niosh/npg/npgd0131.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0398.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0398.pdf
https://www.cdc.gov/niosh/npg/npgd0131.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0398.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-6-04.pdf
https://www.benchchem.com/product/b1202741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory
Check Availability & Pricing

Agency Limit Type Value
ACGIH TWA (8-hour) 1000 ppm[2][10][11]
1000 ppm (6320 mg/m?3)[2][10
NIOSH REL TWA (10-hour) ppm ( g/m3(2]I10]
[11]
OSHA PEL (8-hour) 1000 ppm (6320 mg/m3)[12]

Fire and Explosion Hazards

Chloropentafluoroethane is a non-flammable gas.[5][7] However, containers of the liquefied

gas may explode when heated.[2][4][7]

Hazard

Description

Flammability

Non-flammable gas; may burn but does not

ignite readily[7][9]

Explosion Hazard

Containers may explode when heated[2][4][7]

Hazardous Decomposition Products

When heated to decomposition or in a fire, it can
release toxic and corrosive fumes such as
hydrogen fluoride, hydrogen chloride, and
phosgene[2][7][9]

Extinguishing Media

Use an extinguishing agent suitable for the
surrounding fire. Water spray can be used to

cool fire-exposed containers[2][7]

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Engineering Controls:

e Work should be conducted in a well-ventilated area.[7][10]
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» Use local exhaust ventilation where the chemical may be released.[2]

o Oxygen detectors should be used where asphyxiating gases may be released.[10]

o Emergency eye wash fountains and safety showers should be readily available.[2][10]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical goggles or safety glasses are required. A face shield may
also be necessary.[10]

e Hand Protection: Protective gloves, such as neoprene or cold-insulating gloves, should be
worn to prevent skin contact and frostbite.[7][10]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[2][7]

e Respiratory Protection: In case of inadequate ventilation, a positive pressure self-contained
breathing apparatus (SCBA) or other suitable respirator should be used.[9][10]

Storage:
o Store in a dry, cool, well-ventilated area.[10]
o Protect from sunlight and do not expose to temperatures exceeding 50°C (122°F).[10]

» Keep containers closed when not in use.[10]
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Identified Hazards

Gas

Under Pressure | H280: May explode if heated

Mitigated by

Required Personal Protective Equipment (PPE)

\ A

Engineering Controls
(Ventilation, Gas Detectors)

Inhalation Hazard

H335: Respiratory irritation

H336: Drowsiness/dizziness

Mitigated by

Contact Hazard

Liquefied gas can cause frosthite

RequiTes

>
= Respiratory Protection
(SCBA in poor ventilation)

Hequlres

Skin & Eye Irritant

H315: Causes skin irritation

H319: Causes serious eye irritation

Requires

Hand Protection

(Protective & Cold-Insulating Gloves)

Requires

Requires

Eye Protection
il (sarety Goggles, Face Shield)

Click to download full resolution via product page

Figure 1: Hazard and Personal Protective Equipment (PPE) Workflow.

First Aid and Emergency Procedures

In the event of exposure or an accidental release, immediate and appropriate action is crucial.

First Aid Measures

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide artificial respiration. Seek medical attention.[7]

» Skin Contact: For frostbite, rinse the affected area with plenty of lukewarm water. Do NOT

remove clothing. Seek immediate medical attention. For irritation, wash with plenty of soap
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and water.[7][10]

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[7][10]

 Ingestion: Ingestion is an unlikely route of exposure. Do NOT induce vomiting. Rinse mouth
and seek medical attention.[7][10]

Exposure Event

Inhalation <J Skin Contact \—P Eye Contact

: : i

1. Move to fresh air. 1. Frostbite: Use lukewarm water. 1. Rinse with water for 15+ minutes.
2. Keep comfortable. 2. Do NOT remove clothing. 2. Remove contact lenses if possible.
3. Artificial respiration if needed. 3. Irritation: Wash with soap/water. 3. Continue rinsing.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: First Aid Response Protocol for Exposure.

Accidental Release Measures:

Evacuate unnecessary personnel and ensure adequate ventilation.[10]

Stop the leak if it is safe to do s0.[10]

Do not touch spilled material.[11]

For large spills, consider an initial downwind evacuation of at least 500 meters (1/3 mile).
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Stability and Reactivity

Chloropentafluoroethane is thermally stable under normal conditions.[7] However, certain
conditions and materials should be avoided.

o Conditions to Avoid: Heat, sparks, flames, and temperatures exceeding 50°C.[10] Contact
with hot surfaces can cause decomposition.[7]

e Incompatible Materials: The substance is incompatible with alkali metals (like sodium and
potassium), alkaline earth metals, and finely divided metals such as aluminum, magnesium,
and zinc.[7][10] It is also incompatible with strong bases and strong oxidizing agents.[10]

Ecological Information

The primary ecological concern with chloropentafluoroethane is its impact on the ozone layer
and its role as a greenhouse gas.

Ecological Parameter Finding

) . Not readily biodegradable; persists in the
Persistence and Degradability ] )
environment for a very long time[7][10]

The potential for bioconcentration in aquatic
Bioaccumulation Potential organisms is low, with an estimated
Bioconcentration Factor (BCF) of 20[7]

o _ Expected to have moderate mobility in soil
Mobility in Soil )
based on an estimated Koc of 200[7]

Ozone Depletion Classified as hazardous to the ozone layer[10]

Experimental Protocols

Safety Data Sheets (SDS) summarize the results of standardized safety testing but do not
typically provide detailed experimental methodologies. The data presented in this guide are
derived from tests conducted according to internationally recognized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD) for
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chemical safety testing, the National Institute for Occupational Safety and Health (NIOSH) for
exposure limits, and the American Conference of Governmental Industrial Hygienists (ACGIH).

For example:

¢ Acute toxicity data are often generated following OECD Test Guidelines (e.g., TG 403 for
inhalation).

» Skin and eye irritation studies typically follow protocols like OECD TG 404 and TG 405,
respectively.

o Occupational exposure limits are determined by agencies like NIOSH and ACGIH based on
comprehensive reviews of animal and human exposure data, epidemiological studies, and
risk assessments.

Researchers requiring the specific protocols used to generate a particular data point should
consult the primary scientific literature or the detailed substance registration dossiers submitted
to regulatory bodies like the European Chemicals Agency (ECHA) or the U.S. Environmental
Protection Agency (EPA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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8. Gas detectors and respiratory protection equipments C2CIF5 (R115 -
chloropentafluoroethane), CAS number 76-15-3 [en.gazfinder.com]

e 9. Chloropentafluoroethane(76-15-3) MSDS Melting Point Boiling Point Density Storage
Transport [chemicalbook.com]

e 10. synquestlabs.com [synquestlabs.com]
e 11. airgas.com [airgas.com]
e 12. csuci.edu [csuci.edu]

 To cite this document: BenchChem. [chloropentafluoroethane safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202741#chloropentafluoroethane-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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